Cas no 6233-19-8 (2-[(2-chlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-[(2-chlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• CAS No: 6233-19-8
• MF: C₁₆H₁₃ClF₃NOS
• MW: 359.793732404709
• CID: 1637336
• PubChem ID: 1343168
• Update Time: 2025-04-21

2-[(2-chlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-[(2-chlorophenyl)methylsulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• 6233-19-8
• 2-{[(2-Chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• DTXSID80361863

• Inchi： 1S/C16H13ClF3NOS/c17-14-7-2-1-4-11(14)9-23-10-15(22)21-13-6-3-5-12(8-13)16(18,19)20/h1-8H,9-10H2,(H,21,22)
• InChI Key： DYAOOVVDPDBVHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSCC(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 359.03599
• Monoisotopic Mass: 359.0358474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1